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Compound of Interest

Compound Name: 4-tert-Butylbenzyl chloride

Essential Safety and Handling Guide for 4-tert-
Butylbenzyl Chloride

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
tert-Butylbenzyl chloride (CAS No. 19692-45-6). Adherence to these procedures is essential
for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions

4-tert-Butylbenzyl chloride is a corrosive liquid that can cause severe skin burns and eye
damage.[1] It is also a lachrymator, meaning it can cause irritation and tearing of the eyes.[1]
Inhalation of vapors may cause respiratory irritation.

Hazard Classification Description

Skin Corrosion/Irritation Category 1B: Causes severe skin burns.
Serious Eye Damage/Irritation Category 1: Causes serious eye damage.
Specific Target Organ Toxicity May cause respiratory irritation.

Signal Word Danger
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Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 4-tert-

Butylbenzyl chloride.

PPE Category

Specification

Rationale

Hand Protection

Double nitrile or Viton® gloves.

[2] For extended contact,

Viton® is recommended.

Protects against skin
corrosion. Double gloving
provides additional protection
in case of a breach in the outer

glove.

Eye and Face Protection

Chemical splash goggles and

a face shield.

Protects against splashes and
the lachrymatory effects of the

chemical.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor/acid gas
cartridge is required.[3][4] For
situations with potential for
aerosol generation, a P95 or
P100 particulate pre-filter
should be used in conjunction
with the organic vapor
cartridge.[5][6]

Protects against inhalation of
harmful vapors and potential

aerosols.

Protective Clothing

A chemically resistant lab coat,
long pants, and closed-toe
shoes. For larger quantities or
splash potential, a chemically
resistant apron is also

recommended.

Prevents skin contact with the

corrosive liquid.

Operational Plan: Step-by-Step Handling Procedure

Engineering Control: All handling of 4-tert-Butylbenzyl chloride must be conducted in a

certified chemical fume hood to minimize inhalation exposure.
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Step 1: Preparation and Inspection

Before starting work, ensure that the chemical fume hood is functioning correctly.

Inspect all required PPE for integrity (no rips, tears, or holes).

Ensure that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.

Have a spill kit readily available.

Step 2: Handling and Dispensing

Don all required PPE before handling the chemical.

When transferring the liquid, do so slowly and carefully to avoid splashing.

Keep the container of 4-tert-Butylbenzyl chloride sealed when not in use.

Work with the smallest quantity of the chemical necessary for the experiment.
Step 3: Post-Handling

o After handling, decontaminate any surfaces that may have come into contact with the
chemical.

o Carefully remove PPE, avoiding contact with the contaminated outer surfaces. Remove
gloves last.

e Wash hands thoroughly with soap and water after removing PPE.

Emergency Procedures
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Emergency Situation Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing. Seek

immediate medical attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. If
Inhalation ) ) e

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

For small spills (that can be cleaned up in 10
minutes), trained personnel wearing appropriate
PPE can absorb the spill with an inert dry

Spil material (e.g., sand, vermiculite).[2] Place the
absorbed material into a sealed, labeled
container for hazardous waste disposal. For
larger spills, evacuate the area and contact the

institution's emergency response team.

Disposal Plan

4-tert-Butylbenzyl chloride and any materials contaminated with it must be disposed of as
hazardous waste.

Step 1: Waste Segregation

¢ Collect all 4-tert-Butylbenzyl chloride waste (including contaminated gloves, absorbent
materials, and empty containers) in a designated, compatible waste container.

e This waste is classified as halogenated organic waste and must be segregated from non-
halogenated waste streams.[7]

Step 2: Containerization and Labeling
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o Use a chemically resistant, leak-proof container with a secure lid for waste collection.

o Clearly label the waste container with "Hazardous Waste," the full chemical name "4-tert-
Butylbenzyl chloride,” and the associated hazards (Corrosive, Lachrymator).

Step 3: Storage and Pickup

o Store the sealed waste container in a designated satellite accumulation area away from
incompatible materials.

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department. Do not pour this chemical down the
drain.[2]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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